Cas no 954660-83-4 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide
• CAS No: 954660-83-4
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 6272440
• PubChem ID: 16926886
• Update Time: 2025-10-30

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide
• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3,4-diethoxybenzamide
• VU0490797-1
• AKOS024645027
• F2384-0187
• 954660-83-4

• Inchi： 1S/C27H28N2O4/c1-3-32-24-14-10-21(17-25(24)33-4-2)27(31)28-22-12-13-23-20(16-22)11-15-26(30)29(23)18-19-8-6-5-7-9-19/h5-10,12-14,16-17H,3-4,11,15,18H2,1-2H3,(H,28,31)
• InChI Key： JHMIMTGNRLRPSQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC1C=CC=CC=1)NC(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 444.20490738g/mol
• Monoisotopic Mass: 444.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide

N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3,4-Diethoxybenzamide: A Comprehensive Overview

The compound N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide (CAS No. 954660-83-4) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides and features a tetrahydroquinoline backbone, which is a common structural motif in various bioactive molecules. The presence of the benzyl group and the diethoxy substituents on the benzamide moiety suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl) moiety in this compound is particularly interesting due to its potential to interact with protein targets through hydrogen bonding and hydrophobic interactions. The 3,4-diethoxybenzamide group further enhances the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Preclinical studies have shown that N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide exhibits potent inhibitory activity against several kinases, including MAPK/ERK and PI3K/AKT pathways. This makes it a valuable tool for researchers exploring targeted therapies for cancer treatment.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. The diethoxy substituents on the benzamide group contribute to the molecule's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be developed into a novel anti-inflammatory agent for conditions like rheumatoid arthritis and chronic inflammation.

The synthesis of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-diethoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the tetrahydroquinoline core through cyclization reactions and the subsequent functionalization with the benzamide group. Researchers have optimized these steps to achieve high yields and purity levels suitable for pharmacological testing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound. Furthermore, computational studies using molecular docking have provided insights into its binding modes with target proteins. These studies are crucial for understanding its mechanism of action and guiding future optimization efforts.

Looking ahead, N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-Yl)-3,4-Diethoxybenzamide holds great promise for further development in preclinical models. Its unique combination of kinase inhibitory activity and anti-inflammatory properties positions it as a versatile candidate for addressing unmet medical needs. Ongoing research is focused on improving its pharmacokinetic profile to enhance its suitability as an oral or injectable therapeutic agent.

In conclusion,N-(1-benzyl - 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl) - 3 , 4 - diethoxybenzamide represents a significant advancement in medicinal chemistry. Its structural features and biological activities make it a valuable asset for drug discovery programs targeting diverse disease states. As research continues to unravel its full potential,the compound may pave the way for innovative treatments in oncology,inflammation,and beyond.